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Compound of Interest

Compound Name: Reactive yellow 185

Cat. No.: B1168554

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the staining of cellulose fibers using
Reactive Yellow 185, a reactive azo dye. The information is intended to guide researchers in
achieving consistent and vibrant staining for visualization and analysis of cellulosic materials.

Introduction

Reactive Yellow 185 (C.l. Reactive Yellow 185) is a water-soluble anionic dye belonging to
the azo class of compounds.[1] Its molecular structure contains reactive groups that, under
alkaline conditions, form covalent bonds with the hydroxyl groups present in cellulose.[2] This
covalent linkage results in excellent color fastness, making it suitable for applications where
permanence is desired.[2] The dye imparts a green-light yellow coloration to the fibers.[1]
Staining with reactive dyes is a common method for coloring cellulosic fabrics such as cotton
and linen, as well as regenerated cellulose fibers.[3][4]

Chemical Information
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Property Value

Chemical Name C.l. Reactive Yellow 185
CAS Number 111211-44-0[1]
Molecular Formula C27H24CIK3N80O15S4[1]
Molecular Weight 981.53 g/mol [1]

Class Azo Dye[1]

Experimental Protocols

The following protocols are generalized from standard reactive dyeing procedures for cellulose
fibers and should be optimized for specific applications.

Materials

o Cellulose fiber samples (e.g., cotton, linen, viscose)

» Reactive Yellow 185 dye powder

e Sodium chloride (NaCl) or Glauber's salt (Na2S04)

e Sodium carbonate (Na2CO3, soda ash) or Sodium hydroxide (NaOH)[5]
« Distilled or deionized water

o Beakers or dyeing vessels

e Heating and stirring apparatus (e.g., magnetic stir plate with heating)

e pH meter or pH indicator strips

e Washing beakers

e Neutral soap or surfactant

» Protective equipment (gloves, safety glasses, lab coat)
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Protocol 1: Exhaust Dyeing of Cellulose Fibers

This method is suitable for loose fibers, yarns, or small fabric samples.

1. Preparation of the Dyebath a. Weigh the dry cellulose fiber sample. b. Calculate the required
amount of Reactive Yellow 185 dye. A typical starting concentration is 1% on weight of fiber
(owf). c. Prepare the dyebath with a liquor ratio of 1:20 to 1:30 (e.qg., for 1 gram of fiber, use 20-
30 mL of water).[2] d. Dissolve the pre-weighed Reactive Yellow 185 in the calculated volume
of distilled water at room temperature. e. Add an electrolyte, such as sodium chloride (e.g., 50-
80 g/L), to the dyebath. The electrolyte helps in the exhaustion of the dye onto the fiber.

2. Dyeing Procedure a. Immerse the wetted cellulose fiber sample into the dyebath at room
temperature. b. Gradually raise the temperature of the dyebath to 40-60°C while stirring.[6] c.
Maintain this temperature for 20-30 minutes to allow for dye penetration into the fibers.

3. Fixation of the Dye a. Prepare a solution of alkali, such as sodium carbonate (soda ash). The
amount can range from 5 to 20 g/L. b. Add the alkali to the dyebath in portions over 10-15
minutes to raise the pH to approximately 10.5-11.5. This initiates the covalent bonding of the
dye to the cellulose. c. Continue the dyeing process at 40-60°C for another 30-60 minutes with
continuous stirring.[3]

4. Rinsing and Soaping a. After the fixation time, remove the dyed sample from the dyebath. b.
Rinse the sample thoroughly with cold water to remove unfixed dye and excess alkali. c.
Prepare a soaping bath containing a neutral soap or surfactant (e.g., 1-2 g/L) in distilled water.
d. Wash the dyed sample in the soaping bath at or near boiling temperature (90-100°C) for 10-
15 minutes to remove any loosely bound dye. e. Rinse the sample again with hot and then cold
water until the rinse water is clear. f. Squeeze out excess water and allow the stained fibers to
air dry.

Data Presentation

The following table can be used to record and compare experimental results for optimization of
the staining protocol.
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Parameter Experiment 1

Experiment 2

Experiment 3

Dye Concentration (%

owf)

Liquor Ratio

Electrolyte Conc. (g/L)

Dyeing Temperature
°C)

Dyeing Time (min)

Alkali Conc. (g/L)

Fixation Temperature
4

Fixation Time (min)

Visual Color Intensity

Microscopic Image
Ref.

Notes

Visualizations

Mechanism of Staining

The staining process involves the formation of a covalent bond between the reactive group of

the dye and the hydroxyl groups of the cellulose polymer. This reaction is facilitated by an

alkaline environment.

© 2025 BenchChem. All rights reserved.

4/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Staining Process
Reactive Yellow 185
(Reactive Group)

Covalent Bond Formation

Cellulose Fiber
(-OH groups)

Covalently Stained Fiber

Alkali (e.g., Na2CO3)

Catalyzes Reaction

pH 10.5-11.5

Click to download full resolution via product page

Caption: Covalent bond formation between Reactive Yellow 185 and cellulose.

Experimental Workflow

The overall experimental workflow for staining cellulose fibers with Reactive Yellow 185 can

be summarized in the following steps.
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1. Prepare Dyebath
(Dye + Water + Electrolyte)

:

2. Immerse Cellulose Fibers

:

3. Dyeing
(40-60°C, 20-30 min)

:

4. Add Alkali
(e.g., Na2CO3)

:

5. Fixation
(40-60°C, 30-60 min)

:

6. Cold Water Rinse

:

7. Soaping at Boil
(20-15 min)

:

8. Hot & Cold Water Rinse

'

9. Air Dry

Click to download full resolution via product page

Caption: Experimental workflow for staining cellulose fibers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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